Cas no 62517-31-1 (Benzene, 1-(1,1-dimethyl-2-phenylethoxy)-4-nitro-)

• Product Name: Benzene, 1-(1,1-dimethyl-2-phenylethoxy)-4-nitro-
• CAS No: 62517-31-1
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 441907
• PubChem ID: 20363163
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethyl-2-phenylethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethyl-2-phenylethoxy)-4-nitro-
• 1-(2-methyl-1-phenylpropan-2-yl)oxy-4-nitrobenzene
• 4-(1,1-dimethyl-2-phenylethyloxy)-nitrobenzene
• 1-[(2-Methyl-1-phenylpropan-2-yl)oxy]-4-nitrobenzene
• DTXSID00606102
• 62517-31-1
• XGEKQUOJBKTJFL-UHFFFAOYSA-N

• Inchi： 1S/C16H17NO3/c1-16(2,12-13-6-4-3-5-7-13)20-15-10-8-14(9-11-15)17(18)19/h3-11H,12H2,1-2H3
• InChI Key： XGEKQUOJBKTJFL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37